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Compound of Interest

Compound Name: 2'-Azido guanosine

Cat. No.: B1384627 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological significance of 2'-Azido guanosine, a modified nucleoside of interest to

researchers in chemical biology, drug development, and molecular diagnostics. This document

outlines its core structural features, summarizes key quantitative data, and provides insight into

its synthesis and biological applications.

Chemical Structure and Properties
2'-Azido guanosine, also known as 2'-Azido-2'-deoxyguanosine, is a synthetic analog of the

natural nucleoside guanosine. Its structure is characterized by the presence of an azido (-N₃)

group at the 2' position of the ribose sugar, replacing the hydroxyl group found in native

guanosine. This modification imparts unique chemical properties and biological activities.

The core structure consists of a guanine base linked to a 2'-azido-2'-deoxyribose sugar moiety.

Molecular Formula: C₁₀H₁₂N₈O₄

Below is a diagram illustrating the chemical structure of 2'-Azido guanosine.

Caption: Chemical structure of 2'-Azido guanosine.
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Physicochemical Data
The introduction of the azido group at the 2' position influences the molecule's physicochemical

properties. The following table summarizes key quantitative data for 2'-Azido guanosine.

Property Value Source

Molecular Formula C₁₀H₁₂N₈O₄ N/A

IUPAC Name

2-amino-9-((2R,3R,4R,5R)-3-

azido-4-hydroxy-5-

(hydroxymethyl)oxolan-2-

yl)-1H-purin-6(9H)-one

N/A

SMILES

C1=NC2=C(N1[C@H]3--

INVALID-LINK--

CO)O">C@@HN=[N+]=

[N-])N=C(NC2=O)N

N/A

Note: Quantitative data on bond lengths and angles from crystal structure analysis are not

readily available in the public domain.

Experimental Protocols
The synthesis of 2'-Azido guanosine and its phosphoramidite derivative for incorporation into

oligonucleotides is a multi-step process. A general methodology involves the conversion of a 2'-

amino precursor to a 2'-azido group via a diazotransfer reaction.

Synthesis of 2'-Azido Modified RNA from 2'-Amino Precursors

A robust method for synthesizing RNA with internal 2'-azido modifications utilizes a

diazotransfer reaction on readily accessible 2'-amino RNA precursors.

Workflow for Synthesis of 2'-Azido RNA:

Start with 2'-Amino RNA Precursor Diazotransfer Reaction
(using fluorosulfuryl azide - FSO₂N₃) Purification of 2'-Azido RNA Characterization

(e.g., Mass Spectrometry, NMR)
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Caption: Synthetic workflow for 2'-azido RNA.

This approach has been shown to be effective for various lengths and secondary structures of

RNA and is compatible with other sensitive modifications.

Biological Significance and Applications
2'-Azido guanosine has emerged as a valuable tool in chemical biology and drug discovery.

Its primary applications stem from the unique properties of the azido group.

Antiviral Research: As a nucleoside analog, 2'-Azido guanosine has been investigated for

its potential antiviral activities. The modification can interfere with viral replication processes.

Biological Probes: The azido group serves as a bioorthogonal handle. It can be specifically

and efficiently labeled with fluorescent dyes or other reporter molecules via "click chemistry"

(e.g., copper-catalyzed or strain-promoted alkyne-azide cycloaddition). This allows for the

tracking and imaging of RNA within cells.

siRNA Applications: Incorporating 2'-Azido guanosine into small interfering RNAs (siRNAs)

has been shown to be well-tolerated and can be used to study gene silencing mechanisms.

The ability to attach probes to specific sites within an siRNA molecule provides a powerful

tool for investigating its biological fate and interactions.

At present, there is limited direct evidence linking 2'-Azido guanosine to specific endogenous

signaling pathways. Its primary role in research is as an exogenous probe and a modified

building block for synthetic nucleic acids.

Conclusion
2'-Azido guanosine is a versatile synthetic nucleoside with significant applications in the study

of nucleic acids. Its unique chemical handle, the azido group, enables a wide range of labeling

and detection strategies, making it an invaluable tool for researchers in various disciplines.

Further investigations into its biological effects and potential therapeutic applications are

ongoing.
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To cite this document: BenchChem. [Unveiling the Structural and Functional Intricacies of 2'-
Azido Guanosine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384627#what-is-the-structure-of-2-azido-guanosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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